![molecular formula C22H26N6O3 B267838 1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one](/img/structure/B267838.png)
1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one
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Overview
Description
1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one, also known as MPTP, is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications.
Mechanism of Action
1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one exerts its effects through the inhibition of monoamine oxidase B (MAO-B), an enzyme that catalyzes the breakdown of dopamine in the brain. By inhibiting MAO-B, this compound increases the levels of dopamine in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different systems. In the cardiovascular system, this compound has been shown to cause vasodilation through the activation of nitric oxide synthase. In the nervous system, this compound has been shown to induce parkinsonism through the selective destruction of dopaminergic neurons in the substantia nigra.
Advantages and Limitations for Lab Experiments
1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one has several advantages and limitations for lab experiments. One advantage is its ability to induce parkinsonism in animal models, making it a useful tool for studying Parkinson's disease. However, its toxicity and potential for inducing irreversible damage to dopaminergic neurons limit its use in long-term studies.
Future Directions
Future research on 1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one could focus on its potential therapeutic applications in other diseases such as Alzheimer's disease and Huntington's disease. Additionally, further studies could investigate the mechanisms underlying its vasodilatory effects and potential applications in cardiovascular disease. Finally, the development of less toxic analogs of this compound could expand its use in scientific research.
Synthesis Methods
1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one can be synthesized through a multistep process that involves the reaction of 3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzylamine with propylamine and pyrrolidin-2-one. The resulting product is purified through column chromatography and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-[3-({3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propyl]pyrrolidin-2-one has been studied for its potential therapeutic applications in various fields such as cancer research, cardiovascular disease, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In cardiovascular disease, this compound has been shown to have vasodilatory effects and reduce blood pressure. In neurodegenerative disorders such as Parkinson's disease, this compound has been used to induce parkinsonism in animal models for research purposes.
properties
Molecular Formula |
C22H26N6O3 |
---|---|
Molecular Weight |
422.5 g/mol |
IUPAC Name |
1-[3-[[3-methoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methylamino]propyl]pyrrolidin-2-one |
InChI |
InChI=1S/C22H26N6O3/c1-30-20-15-17(16-23-12-6-14-27-13-5-9-21(27)29)10-11-19(20)31-22-24-25-26-28(22)18-7-3-2-4-8-18/h2-4,7-8,10-11,15,23H,5-6,9,12-14,16H2,1H3 |
InChI Key |
KMWUVWJOZZMYCL-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)CNCCCN2CCCC2=O)OC3=NN=NN3C4=CC=CC=C4 |
Canonical SMILES |
COC1=C(C=CC(=C1)CNCCCN2CCCC2=O)OC3=NN=NN3C4=CC=CC=C4 |
Origin of Product |
United States |
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